Cas no 1421475-72-0 (N-(2-phenoxypyrimidin-5-yl)-2-(phenylformamido)acetamide)

• Product Name: N-(2-phenoxypyrimidin-5-yl)-2-(phenylformamido)acetamide
• CAS No: 1421475-72-0
• MF: C₁₉H₁₆N₄O₃
• MW: 348.355343818665
• CID: 5365158
• Update Time: 2025-06-13

N-(2-phenoxypyrimidin-5-yl)-2-(phenylformamido)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Oxo-2-[(2-phenoxy-5-pyrimidinyl)amino]ethyl]benzamide
• N-(2-phenoxypyrimidin-5-yl)-2-(phenylformamido)acetamide

• Inchi： 1S/C19H16N4O3/c24-17(13-20-18(25)14-7-3-1-4-8-14)23-15-11-21-19(22-12-15)26-16-9-5-2-6-10-16/h1-12H,13H2,(H,20,25)(H,23,24)
• InChI Key： XGYHMQZMDBNZIF-UHFFFAOYSA-N
• SMILES： C(NCC(=O)NC1=CN=C(OC2=CC=CC=C2)N=C1)(=O)C1=CC=CC=C1

Experimental Properties

• Density: 1.318±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.03±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(2-phenoxypyrimidin-5-yl)-2-(phenylformamido)acetamide

Comprehensive Overview of N-(2-phenoxypyrimidin-5-yl)-2-(phenylformamido)acetamide (CAS No. 1421475-72-0)

N-(2-phenoxypyrimidin-5-yl)-2-(phenylformamido)acetamide (CAS No. 1421475-72-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine and phenylformamido structural motifs, is often explored for its potential applications in drug discovery and development. Its molecular structure, which combines a phenoxypyrimidine core with a phenylformamido side chain, makes it a promising candidate for targeting specific biological pathways.

The growing interest in N-(2-phenoxypyrimidin-5-yl)-2-(phenylformamido)acetamide is partly due to its relevance in addressing contemporary health challenges, such as the search for novel small-molecule inhibitors and kinase modulators. Researchers are particularly intrigued by its potential role in cancer therapy, inflammatory diseases, and neurodegenerative disorders, which are among the most searched topics in biomedical literature today. The compound's ability to interact with key enzymes and receptors positions it as a valuable tool for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS No. 1421475-72-0 exemplifies the importance of heterocyclic compounds in modern drug design. The pyrimidine ring, a common feature in many FDA-approved drugs, contributes to the compound's stability and bioavailability. Meanwhile, the phenylformamido moiety enhances its binding affinity to target proteins, a critical factor in high-throughput screening (HTS) campaigns. These attributes align with the increasing demand for fragment-based drug discovery (FBDD) and computational chemistry approaches, as evidenced by trending searches in scientific databases.

In addition to its pharmacological potential, N-(2-phenoxypyrimidin-5-yl)-2-(phenylformamido)acetamide is also a subject of interest in green chemistry initiatives. Researchers are exploring sustainable synthesis routes to minimize environmental impact, a topic that resonates with global efforts to reduce carbon footprints in chemical manufacturing. The compound's versatility further extends to material science, where its derivatives are investigated for organic electronics and photovoltaic applications.

For those seeking detailed information on CAS No. 1421475-72-0, it is essential to consult reliable sources such as PubChem, ChemSpider, or Reaxys. These platforms provide comprehensive data on the compound's physicochemical properties, spectroscopic profiles, and safety guidelines. As the scientific community continues to uncover new applications for this molecule, its prominence in preclinical research and patent filings is expected to rise, making it a focal point for innovation in the years to come.